6-bromo-3-(difluoromethyl)-2-methylpyridine
Description
“6-bromo-3-(difluoromethyl)-2-methylpyridine” is a chemical compound with the molecular formula C10H6BrF2N . It has a molecular weight of 258.06 .
Synthesis Analysis
The synthesis of similar compounds often involves various synthetic techniques. For instance, isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts . The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .Molecular Structure Analysis
The molecular structure of “6-bromo-3-(difluoromethyl)-2-methylpyridine” can be analyzed using various techniques such as NMR, HPLC, LC-MS, UPLC & more . The compound crystallizes in a monoclinic crystal system with a space group of P2 1/n .Chemical Reactions Analysis
The chemical reactions of similar compounds have been studied extensively. For example, 3-(bromoacetyl)coumarins have been used as versatile building blocks in the preparation of critical polyfunctionalized heterocyclic systems and other industrially significant scaffolds .Physical And Chemical Properties Analysis
The physical and chemical properties of “6-bromo-3-(difluoromethyl)-2-methylpyridine” include its molecular weight (258.06) and its molecular formula (C10H6BrF2N) . More detailed properties such as melting point, boiling point, and density were not found in the search results.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-bromo-3-(difluoromethyl)-2-methylpyridine can be achieved through a multi-step process involving the introduction of the bromine and difluoromethyl groups onto a pyridine ring.", "Starting Materials": [ "2-methylpyridine", "bromine", "difluoromethane", "sodium hydroxide", "potassium carbonate", "acetic acid", "sulfuric acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Bromination of 2-methylpyridine using bromine in acetic acid to yield 6-bromo-2-methylpyridine.", "Step 2: Difluoromethylation of 6-bromo-2-methylpyridine using difluoromethane and potassium carbonate in DMF to yield 6-bromo-3-(difluoromethyl)-2-methylpyridine.", "Step 3: Oxidation of 6-bromo-3-(difluoromethyl)-2-methylpyridine using hydrogen peroxide and sulfuric acid to remove any impurities and obtain the final product." ] } | |
CAS RN |
1805279-63-3 |
Product Name |
6-bromo-3-(difluoromethyl)-2-methylpyridine |
Molecular Formula |
C7H6BrF2N |
Molecular Weight |
222 |
Purity |
95 |
Origin of Product |
United States |
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